Cas no 105827-72-3 (1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]-)

1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]- structure
105827-72-3 structure
Product name:1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]-
CAS No:105827-72-3
MF:C8H16N4
MW:168.239440917969
CID:1168394

1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N-[(1-methyl-1H-pyrazol-4-yl)methyl]-
    • 1,3-Propanediamine, N1-[(1-methyl-1H-pyrazol-4-yl)methyl]-
    • Inchi: 1S/C8H16N4/c1-12-7-8(6-11-12)5-10-4-2-3-9/h6-7,10H,2-5,9H2,1H3
    • InChI Key: GPHIBHANNDAINQ-UHFFFAOYSA-N
    • SMILES: C(NCC1=CN(C)N=C1)CCN

Computed Properties

  • Exact Mass: 168.13768

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Boiling Point: 305.8±22.0 °C(Predicted)
  • PSA: 55.87
  • pka: 10.14±0.10(Predicted)

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